N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H23FN2O2/c1-2-3-12-24-19-10-9-18(14-16(19)6-11-21(24)26)23-20(25)13-15-4-7-17(22)8-5-15/h4-5,7-10,14H,2-3,6,11-13H2,1H3,(H,23,25)
• InChI Key: HUHLANQMZQCYKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol
• CAS No.: 954661-41-7

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H23FN2O2 and its molecular weight is 354.425. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

One study focused on the structural aspects of amide-containing isoquinoline derivatives, exploring their ability to form salts and inclusion compounds with other molecules. These compounds demonstrated unique fluorescence properties when interacting with certain substances, hinting at their potential for applications in materials science and sensing technologies (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Evaluation

The synthesis of novel compounds with potential anticancer activity was described, focusing on alpha-aminophosphonate derivatives containing a 2-oxoquinoline structure. These compounds were evaluated against various cancer cell lines, indicating their potential as anticancer agents (Fang et al., 2016). Another study presented a new synthetic route for N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide, showcasing the efficiency of the synthesis process and its potential for producing high-purity compounds (Wenpeng et al., 2014).

Biological Activities

The antimicrobial and hemolytic activities of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives were investigated, revealing significant activity against selected microbial species and suggesting their potential for antimicrobial applications (Gul et al., 2017).

Antiproliferative Activities

Some N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)-one derivatives were synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. These studies revealed specific compounds that exhibited potent activities, highlighting the therapeutic potential of such compounds (Chen et al., 2013).